Cas no 2171348-37-9 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171348-37-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6567874
• PubChem ID: 165536609
• Update Time: 2025-10-31

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid
• 2171348-37-9
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3,3-dimethylbutanoic acid
• EN300-1521360

• Inchi： 1S/C27H32N2O5/c1-27(2,3)23(25(31)32)29-24(30)20-13-8-14-22(20)28-26(33)34-15-21-18-11-6-4-9-16(18)17-10-5-7-12-19(17)21/h4-7,9-12,20-23H,8,13-15H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t20?,22?,23-/m0/s1
• InChI Key： CWOWELNCIDGDPJ-SDVLMSEASA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid

Introduction to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic Acid (CAS No. 2171348-37-9)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid, CAS No. 2171348-37-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical framework, incorporating a cyclopentylformamido moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, positions it as a versatile building block for the synthesis of novel therapeutic agents.

The cyclopentylformamido group is a key feature of this compound, contributing to its potential biological activity by influencing the conformational flexibility and solubility of the molecule. This structural element has been widely studied in medicinal chemistry due to its ability to enhance binding affinity and selectivity when incorporated into drug candidates. The presence of the Fmoc-protected amino group further enhances the compound's utility as an intermediate in peptide synthesis and protein modification applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential target interactions of this compound with high accuracy. Studies suggest that the fluorenylmethoxycarbonyl moiety may play a critical role in stabilizing peptide bonds during synthesis, making it an invaluable component in the development of peptidomimetics and other bioactive molecules.

In the realm of drug discovery, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid has been explored for its potential role in modulating various biological pathways. Preliminary studies indicate that this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The cyclopentyl ring, a common structural motif in bioactive molecules, is known for its ability to interact with specific binding pockets on target proteins, thereby enhancing drug efficacy.

The dimethylbutanoic acid moiety at the C-terminal end of the molecule contributes to its hydrophobicity, which is often an essential property for oral bioavailability and membrane permeability. This feature makes it particularly interesting for designing small-molecule drugs that require efficient absorption and distribution throughout the body. Additionally, the stereochemical configuration at the second carbon atom (indicated by the (2R) designation) suggests that this compound may exhibit enantioselective interactions with biological targets, further enhancing its therapeutic potential.

Current research in synthetic organic chemistry has focused on optimizing synthetic routes to produce this compound in higher yields and purity. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been employed to streamline the synthesis process while maintaining high enantioselectivity. These advancements not only improve the accessibility of this compound for research purposes but also pave the way for large-scale production if it proves to be a viable drug candidate.

The intersection of pharmaceutical chemistry with biotechnology has led to innovative approaches in evaluating the biological activity of compounds like (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid. High-throughput screening (HTS) technologies have been utilized to rapidly assess its interactions with a wide range of biological targets, including enzymes, receptors, and nucleic acids. Such studies have provided valuable insights into its potential therapeutic applications and have guided subsequent structural modifications aimed at improving its pharmacological profile.

The future prospects of this compound are promising, with ongoing research focusing on elucidating its mechanism of action and exploring its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors, leading to novel drug candidates derived from this versatile molecular scaffold. As our understanding of complex biological systems continues to grow, compounds like (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid are poised to play a crucial role in next-generation therapeutics.